![molecular formula C12H11F3N2O B4726909 1-(3,4-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol](/img/structure/B4726909.png)
1-(3,4-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
Overview
Description
1-(3,4-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol, commonly known as DFP, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. DFP is a pyrazole derivative that has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In
Scientific Research Applications
DFP has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, DFP has been investigated for its potential as an anti-inflammatory and analgesic agent. Studies have shown that DFP can inhibit the production of inflammatory cytokines and reduce pain in animal models. In biochemistry, DFP has been used as a protease inhibitor in the study of enzyme kinetics and protein structure. DFP has also been studied for its potential applications in materials science, including the synthesis of metal-organic frameworks and other functional materials.
Mechanism of Action
DFP exerts its effects through the inhibition of enzymes, including proteases and cyclooxygenases. DFP binds to the active site of these enzymes, preventing their activity and reducing the production of inflammatory mediators. DFP has also been shown to modulate the activity of ion channels and receptors, including the NMDA receptor and the TRPV1 channel.
Biochemical and Physiological Effects:
DFP has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective effects. DFP has been shown to reduce the production of inflammatory cytokines, including TNF-α and IL-1β, and reduce pain in animal models. DFP has also been shown to protect against neuronal damage in models of ischemia and traumatic brain injury.
Advantages and Limitations for Lab Experiments
DFP has several advantages for use in lab experiments, including its high potency and selectivity for target enzymes. DFP is also stable under a range of conditions, making it suitable for use in a variety of experimental setups. However, DFP also has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
For research on DFP include the development of new derivatives and investigation of its potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-(3,4-dimethylphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2O/c1-7-3-4-9(5-8(7)2)17-11(18)6-10(16-17)12(13,14)15/h3-6,16H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHQBMJKDZOXXCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C=C(N2)C(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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